2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one

• IUPAC Name: 2,6-diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one
• InChI: InChI=1S/C7H9N3OS/c8-3-1-2-4-6(5(3)11)12-7(9)10-4/h3H,1-2,8H2,(H2,9,10)
• InChI Key: ZUHBDZLSSHKACV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1N)SC(=N2)N
• Molecular Formula: C7H9N3OS
• DSSTOX Substance ID: DTXSID601244942
• Molecular Weight: 183.23 g/mol
• CAS RN: 1391053-80-7

Description

“2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one” is a pharmaceutical compound known for its efficacy in combating drug-resistant strains and inhibiting the growth of tumor cells.

Molecular Structure Analysis

The molecular structure of similar compounds involves a benzene ring fused to an oxazine ring. The exact molecular structure of “2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one” is not specified in the available resources.

Physical And Chemical Properties Analysis

The compound “2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one” is a solid. Its empirical formula is C7H8N4O and it has a molecular weight of 164.16.

Scientific Research Applications

Synthesis and Chemical Reactions

Studies have demonstrated the synthesis of various compounds related to 2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one, highlighting their potential in creating new chemical entities. Dolzhenko et al. (2006) investigated the reaction of azaheterylguanidines with trichloroacetonitrile, leading to the formation of compounds including 2,4-Diamino[1,3,5]triazino[1,2-a]benzimidazole and 2,4-diimino[1,3,5]triazino[2,1-a][1,3]benzothiazoles, establishing a method for generating novel benzothiazole derivatives with potential applications in material science and pharmaceuticals (Dolzhenko, Dolzhenko, & Chui, 2006).

Rao and Reddy (2004) explored the condensation of 5,6-diamino[2,1,3]benzothiadiazole with 3-(2-bromoacetyl)coumarins, yielding compounds that expand the chemical diversity of benzothiazole derivatives, offering insights into the synthesis of complex heterocyclic systems that could be useful in the development of new materials and therapeutic agents (Rao & Reddy, 2004).

Potential Applications in Material Science and Sensing Technologies

Kai Li et al. (2018) designed a benzothiazole-based aggregation-induced emission luminogen (AIEgen) that demonstrated multifluorescence emissions with potential for physiological pH sensing. This study highlights the application of benzothiazole derivatives in developing sensitive and selective sensors for biological and environmental monitoring (Li et al., 2018).

Corrosion Inhibition

Hu et al. (2016) synthesized benzothiazole derivatives to study their corrosion inhibiting effect against steel in acidic conditions. The results showed that these compounds offer significant protection, indicating the potential of benzothiazole derivatives in applications related to corrosion inhibition, which is critical in material preservation and industrial applications (Hu et al., 2016).

Antimicrobial Properties

Soni et al. (2010) synthesized a series of Schiff bases of benzothiazole derivatives and screened them for antimicrobial activity. The study found that several compounds exhibited promising antimicrobial properties, suggesting the utility of benzothiazole derivatives in the development of new antimicrobial agents (Soni, Ranawat, Sharma, Bhandari, & Sharma, 2010).

Mechanism of Action

Target of Action

The primary targets of 2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one are currently unknown

Pharmacokinetics

The compound’s solubility in DMSO and water is slight, suggesting that its bioavailability may be limited . The compound is stable under inert atmosphere and sensitive to light and moisture .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2,6-Diamino-5,6-dihydro-4H-1,3-benzothiazol-7-one. For instance, the compound is light and moisture sensitive, suggesting that its stability and efficacy could be affected by exposure to light and moisture .